3-Benzoyl-1,5-bis(2-methoxyphenyl)-3a,6a-dihydropyrrolo[3,4-c]pyrazole-4,6-dione

• Molecular Formula: C26H21N3O5
• Molecular Weight: 455.5 g/mol
• IUPAC Name: 3-benzoyl-1,5-bis(2-methoxyphenyl)-3a,6a-dihydropyrrolo[3,4-c]pyrazole-4,6-dione
• InChI: InChI=1S/C26H21N3O5/c1-33-19-14-8-6-12-17(19)28-25(31)21-22(24(30)16-10-4-3-5-11-16)27-29(23(21)26(28)32)18-13-7-9-15-20(18)34-2/h3-15,21,23H,1-2H3
• InChI Key: ZUZQEZAJBSNUGJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2C3C(C(=N2)C(=O)C4=CC=CC=C4)C(=O)N(C3=O)C5=CC=CC=C5OC

Description

3-benzoyl-1,5-bis(2-methoxyphenyl)-3a,6a-dihydropyrrolo[3,4-c]pyrazole-4,6-dione is a member of pyrrolidines.

Scientific Research Applications

1. Synthesis and Structural Analysis

• A study by Dalloul (2011) focused on synthesizing a series of compounds including 1,4-bis(3-aroyl-1-aryl-3a,4,6,6a-tetrahydro-1H,5H-pyrrolo[3,4-c]pyrazol-4,6-dion-5-yl)benzene by reacting 1,4-bis-maleimidobenzene with appropriate nitrilimines. The structural integrity of these compounds was confirmed through microanalysis and spectral data (Dalloul, 2011).

2. Optoelectronic and Charge Transport Properties

• Research by Wazzan and Irfan (2019) explored the structural, optoelectronic, and charge transport properties of similar compounds for potential application in organic light-emitting diodes (OLEDs). This involved detailed theoretical calculations and experimental spectroscopy analyses (Wazzan & Irfan, 2019).

3. Synthesis for Potential Antimicrobial and Antifungal Applications

• A 2017 study by Elgemeie et al. described the synthesis of novel derivatives related to pyridones, which exhibited significant in vitro antibacterial and antifungal properties. This showcases potential applications in pharmaceutical research (Elgemeie et al., 2017).

4. Applications in Organic Optoelectronic Materials

• Zhang et al. (2014) synthesized a series of diketopyrrolopyrrole derivatives, including similar compounds, under mild conditions. These derivatives demonstrated potential applications in the synthesis of novel organic optoelectronic materials due to their unique optical properties (Zhang et al., 2014).